5-Hydroxymethyltolterodine-d5
Description
Stable isotope labeled (deuterated) internal standard for Tolterodine metabolite
Scientific Research Applications
Electrochemical Behavior and Oxidation
- Electrochemical Oxidation and Identification of Products : The electrochemical behavior of 5-Hydroxymethyltolterodine (5-HMT) was studied using voltammetry. The study found complex pH-dependent electrooxidation processes and identified various oxidation products. This research is significant in understanding the electrochemical properties of 5-HMT (Kučerová et al., 2016).
Pharmacokinetic Studies
- Determination in Human Plasma : A study developed a method for quantifying tolterodine and its major metabolites, including 5-HMT, in human plasma. This method is crucial for pharmacokinetic studies in humans (Kim et al., 2017).
- Influence of Genetic Polymorphism on Pharmacokinetics : Another study investigated the relationship between CYP2D6 genotypes and the pharmacokinetics of tolterodine and 5-HMT, providing insights into the genetic factors influencing drug metabolism and efficacy (Byeon et al., 2018).
Radioligand Binding Studies
- In Vitro and In Vivo Binding Sites Characterization : A study characterized the binding sites of [3H]-labeled 5-HMT in rat tissues, both in vitro and in vivo, providing valuable information on muscarinic receptor binding in various tissues (Yamada et al., 2019).
Muscarinic Receptor Antagonist Properties
- Antimuscarinic Activities of Metabolites : Research has shown that tolterodine and its major active metabolite 5-HMT are potent muscarinic receptor antagonists, contributing to our understanding of their mechanism of action in medical applications like treating overactive bladder syndrome (Nilvebrant, 2002).
Properties
Molecular Formula |
C22H26D5NO2 |
|---|---|
Molecular Weight |
346.52 |
Origin of Product |
United States |
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